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Compound of Interest

Compound Name: 3-Amino-5-nitropyridin-2(1H)-one

CAS No.: 5667-38-9

Cat. No.: B1592725

Get Quote

Introduction
3-Amino-5-nitropyridin-2(1H)-one is a heterocyclic compound of significant interest in

pharmaceutical and agrochemical research, primarily serving as a versatile building block in the

synthesis of more complex molecules.[1] Its structure, featuring a pyridinone ring substituted

with both an electron-donating amino group and an electron-withdrawing nitro group, imparts

unique chemical reactivity and biological potential.[1][2] Accurate and robust analytical

characterization is paramount to ensure the identity, purity, and stability of this intermediate,

which directly impacts the quality and safety of downstream products.

This guide provides a comprehensive overview of the essential analytical methods for the

thorough characterization of 3-Amino-5-nitropyridin-2(1H)-one. The protocols herein are

designed to be self-validating and are grounded in established scientific principles and

regulatory expectations, such as those outlined by the International Council for Harmonisation

(ICH) and the United States Pharmacopeia (USP).[3][4][5][6]
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Physicochemical Properties
A foundational understanding of the physicochemical properties of 3-Amino-5-nitropyridin-
2(1H)-one is crucial for method development.

Property
Expected
Value/Observation

Source/Justification

Molecular Formula C₅H₅N₃O₃
Based on chemical structure.

[7]

Molar Mass 155.11 g/mol
Calculated from the molecular

formula.[7]

Appearance Light yellow to yellow solid
Analogy to similar compounds

like 3-Amino-5-nitropyridine.[1]

Solubility

Soluble in polar organic

solvents (e.g., DMSO, DMF,

Methanol)

Expected behavior for a polar,

substituted pyridine derivative.

Integrated Analytical Workflow
A multi-technique approach is essential for the unambiguous characterization of 3-Amino-5-
nitropyridin-2(1H)-one. The following workflow ensures a comprehensive evaluation of the

molecule's identity, purity, and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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